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Compound of Interest

Compound Name: ((m-Tolyloxy)methyl)oxirane

Cat. No.: B009498

An In-Depth Technical Guide to ((m-
Tolyloxy)methyl)oxirane

For Researchers, Scientists, and Drug Development Professionals

Introduction

((m-Tolyloxy)methyl)oxirane, also known as m-cresyl glycidyl ether, is an aromatic glycidyl
ether. It is a member of the tolyloxy-oxirane family, characterized by a methylphenyl group
linked via an ether bond to a glycidyl moiety. This compound and its isomers (o- and p-cresyl
glycidyl ether) are primarily utilized in industrial applications, most notably as reactive diluents
in epoxy resin formulations. Their function is to reduce the viscosity of the resin, thereby
improving its handling and processing characteristics, while also participating in the curing
reaction to become an integral part of the final polymer network.

This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, synthesis, and applications of ((m-Tolyloxy)methyl)oxirane, with
a focus on providing detailed information for researchers and professionals in chemistry and
materials science.

Chemical Structure and Identification

The chemical structure of ((m-Tolyloxy)methyl)oxirane consists of an oxirane (epoxide) ring
and a meta-tolyl group connected by a methylene ether linkage.
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Chemical Structure:

Synonyms:[1]

m-Cresyl glycidyl ether

2-((m-Tolyloxy)methyl)oxirane

3-Methylphenyl glycidyl ether

1-(m-Tolyloxy)-2,3-epoxypropane
CAS Number: 2186-25-6[1]
Molecular Formula: C10H1202[1]

Physicochemical Properties

The following tables summarize the key physicochemical properties of ((m-
Tolyloxy)methyl)oxirane.

Table 1: General Physicochemical Properties

Property Value Reference
Molecular Weight 164.20 g/mol [1]
Appearance Colorless to light yellow liquid

Odor Characteristic

Table 2: Tabulated Physical and Chemical Data
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Property Value Conditions Reference
Boiling Point 259 °C (approx.) 760 mmHg

Density 1.08 g/cm3 25°C [2]
Refractive Index ~1.52 25°C

Vapor Pressure <0.01 mmHg 25°C

Flash Point >110 °C Closed Cup

Water Solubility Insoluble 20 °C

Log P (octanol/water) 2.4 (estimated) [1]

Spectroscopic Data

While high-resolution spectra for ((m-Tolyloxy)methyl)oxirane are not readily available in
public databases, the expected characteristic spectral features can be predicted based on its
structure and data from similar compounds.

Table 3: Predicted Spectroscopic Data

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://products.evonik.com/assets/90/14/Epodil_Reactive_diluents_Americas_EN_Asset_819014.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/m-Tolyloxy_methyl_oxirane
https://www.benchchem.com/product/b009498?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Technique Expected Characteristic Peaks/Signals

0 ~7.2-6.7 ppm (m, 4H, Ar-H),  ~4.2-3.8 ppm
(m, 2H, -O-CH3z-), 6 ~3.4-3.1 ppm (m, 1H, -CH-
0), 8 ~2.9-2.6 ppm (M, 2H, oxirane CHz), 4 ~2.3
ppm (s, 3H, Ar-CHs)

1H NMR

0 ~158 ppm (Ar-C-0), d ~139 ppm (Ar-C-CHs),
0~129, 121, 117, 113 ppm (Ar-CH), & ~70 ppm
(-O-CHz-), 8 ~50 ppm (oxirane CH), & ~44 ppm
(oxirane CHz), 6 ~21 ppm (Ar-CH3s)

13C NMR

~3050-3000 cm~1 (Ar C-H stretch), ~2920, 2870
cm~1 (aliphatic C-H stretch), ~1600, 1490 cm~!

FT-IR (neat) (Ar C=C stretch), ~1240 cm~1 (asymmetric C-O-
C stretch), ~915, 840 cm~! (epoxide ring

vibrations)

m/z 164 (M%), 107 (base peak, [M-CsHs0]*), 91,

Mass Spec (El) 77

Synthesis

((m-Tolyloxy)methyl)oxirane is typically synthesized via a Williamson ether synthesis reaction
between m-cresol and epichlorohydrin in the presence of a base.

Synthesis Reaction Diagram
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Caption: Synthesis of ((m-Tolyloxy)methyl)oxirane.

Experimental Protocol: General Procedure for Synthesis

This protocol describes a general method for the synthesis of ((m-Tolyloxy)methyl)oxirane.
Materials:

m-Cresol

Epichlorohydrin

Sodium hydroxide (NaOH)

Toluene

Deionized water
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e Anhydrous magnesium sulfate (MgSQa)

» Round-bottom flask equipped with a reflux condenser, mechanical stirrer, and dropping
funnel

e Heating mantle

e Separatory funnel

» Rotary evaporator

Procedure:

e Reaction Setup: In a round-bottom flask, dissolve m-cresol in toluene.

o Addition of Base: While stirring vigorously, add a stoichiometric amount of aqueous sodium
hydroxide solution to the flask. This will form the sodium salt of m-cresol.

» Addition of Epichlorohydrin: Slowly add an excess of epichlorohydrin to the reaction mixture
via the dropping funnel. The reaction is exothermic, so the addition rate should be controlled
to maintain the desired reaction temperature.

¢ Reaction: Heat the mixture to reflux and maintain for several hours until the reaction is
complete (monitored by TLC or GC).

o Work-up:
o Cool the reaction mixture to room temperature.

o Wash the organic layer sequentially with water and brine in a separatory funnel to remove
unreacted base and salt.

o Dry the organic layer over anhydrous magnesium sulfate.
o Filter to remove the drying agent.

e Purification:
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o Remove the toluene solvent under reduced pressure using a rotary evaporator.

o The crude product can be purified by vacuum distillation to yield pure ((m-
Tolyloxy)methyl)oxirane.

o Characterization: Confirm the identity and purity of the product using spectroscopic methods
(NMR, FT-IR, and MS).

Applications in Materials Science

The primary application of ((m-Tolyloxy)methyl)oxirane is as a reactive diluent for epoxy
resins.

Role as a Reactive Diluent

Epoxy resins, such as those based on bisphenol A diglycidyl ether (DGEBA), are often highly
viscous, making them difficult to process and apply. Reactive diluents are low-viscosity epoxy-
functional compounds that are added to the resin to:

e Reduce Viscosity: This improves the flow and handling properties of the resin, allowing for
easier mixing with curing agents and fillers, and better impregnation of composite materials.

» Participate in Curing: The glycidyl group of the diluent reacts with the curing agent,
incorporating the diluent into the polymer network. This minimizes the negative impact on the
final mechanical and thermal properties that would be seen with non-reactive diluents.[3]

Experimental Workflow: Use as a Reactive Diluent

This workflow outlines the general steps for incorporating ((m-Tolyloxy)methyl)oxirane into an
epoxy resin formulation.
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Start: Epoxy Resin Formulation

- Add desired amount of
(m-Tolyloxy)methyl)oxirane (e.g., 5-20 wt%)
- Mix thoroughly until homogeneous.

l

2. Addition of Curing Agent
- Calculate stoichiometric amount of

1. Resin and Diluent Blending
- Weigh epoxy resin (e.g., DGEBA).
( .

curing agent (e.g., an amine).
Add curing agent to the resin/diluent blend
- Mix thoroughly.

'

3. Degassing
- Place the mixture in a vacuum
C )

hamber to remove entrapped air bubbles

:

4. Application
- Apply the degassed mixture to the
S )

ubstrate or mold (e.g., casting, coating
composite layup).

'

5. Curing
- Cure the formulation according to the
specified temperature and time profile
(e.g., room temperature or elevated temperature).

End: Cured Epoxy Product

Click to download full resolution via product page

Caption: Workflow for using ((m-Tolyloxy)methyl)oxirane as a reactive diluent.
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Standard Test Methods for Evaluation

The performance of epoxy resins formulated with reactive diluents can be evaluated using

various standard test methods, such as those published by ASTM International.

Table 4: Relevant ASTM Standards for Epoxy Resin Testing

ASTM Standard

Title

Relevance

Standard Test Method for

To determine the epoxide

ASTM D1652 Epoxy Content of Epoxy equivalent weight of the resin-
Resins diluent blend.[4][5]
Standard Test Method for To measure the reduction in
ASTM D2393 Viscosity of Epoxy Resins and viscosity achieved by adding
Related Components the diluent.
To evaluate the effect of the
Standard Test Method for ) )
ASTM D638 ) ] ] diluent on the mechanical
Tensile Properties of Plastics
strength of the cured epoxy.
Standard Test Methods for
Flexural Properties of To assess the impact of the
ASTM D790 Unreinforced and Reinforced diluent on the stiffness and
Plastics and Electrical strength in bending.
Insulating Materials
Standard Test Method for ]
) To determine the effect of the
Deflection Temperature of ) N
ASTM D648 diluent on the thermal stability

Plastics Under Flexural Load in

the Edgewise Position

of the cured epoxy.

Safety and Handling

((m-Tolyloxy)methyl)oxirane is a hazardous chemical and should be handled with appropriate

safety precautions.

GHS Hazard Statements:[1]
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e H315: Causes skin irritation.

e H317: May cause an allergic skin reaction.

o H319: Causes serious eye irritation.

o H341: Suspected of causing genetic defects.

e H411: Toxic to aquatic life with long lasting effects.
Precautionary Statements:

o Wear protective gloves, protective clothing, eye protection, and face protection.
e Avoid breathing dust, fumes, gas, mist, vapors, or spray.
e Use only outdoors or in a well-ventilated area.

e Avoid release to the environment.

e If on skin, wash with plenty of soap and water.

 If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.

Always consult the Safety Data Sheet (SDS) for complete safety and handling information
before using this compound.

Conclusion

((m-Tolyloxy)methyl)oxirane is a valuable industrial chemical, primarily serving as a reactive
diluent in epoxy resin systems. Its ability to effectively reduce viscosity while participating in the
curing reaction makes it a useful tool for formulators seeking to improve the processability of
epoxy resins without significantly compromising the final properties of the cured material. This
guide has provided a detailed overview of its chemical and physical properties, a general
synthesis protocol, and an outline of its application in epoxy formulations, offering a solid
foundation for researchers and professionals working with this compound. As with all
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chemicals, proper safety precautions are essential when handling ((m-
Tolyloxy)methyl)oxirane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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